Cas no 1436099-36-3 (2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine)

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a sulfonamide-linked pyrrolidine moiety. The structure incorporates a 1-methyl-1H-pyrazol-4-ylmethyl group, enhancing its potential as an intermediate in pharmaceutical synthesis. Its sulfonamide linkage and chloro-pyridine scaffold suggest utility in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. The compound's well-defined molecular architecture allows for precise functionalization, making it valuable in drug discovery and development. Its stability under standard conditions and compatibility with further synthetic modifications underscore its versatility as a building block for bioactive molecules.

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine structure

1436099-36-3 structure

Product Name:2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine

CAS No:1436099-36-3

MF:C₁₄H₁₇ClN₄O₂S

MW:340.828380346298

CID:5402959

PubChem ID:71982170

Update Time:2025-05-26

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine
- Inchi： 1S/C14H17ClN4O2S/c1-18-9-12(7-17-18)6-11-4-5-19(10-11)22(20,21)13-2-3-14(15)16-8-13/h2-3,7-9,11H,4-6,10H2,1H3
- InChI Key： HIQACTFVDJEYIF-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(S(N2CCC(CC3=CN(C)N=C3)C2)(=O)=O)C=C1

Experimental Properties

Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 521.9±60.0 °C(Predicted)
pka: 2.66±0.10(Predicted)

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26607554-0.05g	2-chloro-5-({3-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-1-yl}sulfonyl)pyridine	1436099-36-3	95.0%	0.05g	$212.0	2025-03-20
Enamine	EN300-26607554-1.0g		1436099-36-3		1g	$0.0	2023-04-26

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine Related Literature

1. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine

Research Brief on 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine (CAS: 1436099-36-3)

2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine (CAS: 1436099-36-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in targeting specific biological pathways, making it a subject of intense research for therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic routes and optimization strategies for 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine. The compound is synthesized through a multi-step process involving the sulfonylation of a pyrrolidine derivative followed by coupling with a chloropyridine moiety. Researchers have reported improved yields and purity through the use of advanced catalytic systems and optimized reaction conditions. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit certain kinases with high affinity, suggesting its potential as a lead compound for the development of kinase inhibitors. Further mechanistic studies are underway to elucidate its binding mode and downstream effects on cellular signaling pathways.

The pharmacokinetic and pharmacodynamic properties of 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine have also been investigated. Early-stage animal models indicate favorable bioavailability and tissue distribution, with minimal off-target effects. These findings support its candidacy for further development as a therapeutic agent. However, additional studies are required to assess its long-term safety and efficacy in more complex biological systems.

In conclusion, 2-Chloro-5-[[3-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]sulfonyl]pyridine represents a promising scaffold for drug discovery, with its unique chemical structure and biological activity offering multiple avenues for therapeutic intervention. Continued research efforts are expected to uncover its full potential, paving the way for its application in treating various diseases, including cancer and inflammatory disorders. This brief underscores the importance of ongoing studies to translate these findings into clinical benefits.